Cas no 7168-96-9 (1,3-BENZODIOXOLE-4,7-DICARBOXYLIC ACID, DIMETHYL ESTER)

• Product Name: 1,3-BENZODIOXOLE-4,7-DICARBOXYLIC ACID, DIMETHYL ESTER
• CAS No: 7168-96-9
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 3186968
• PubChem ID: 10633654
• Update Time: 2025-04-21

1,3-BENZODIOXOLE-4,7-DICARBOXYLIC ACID, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-4,7-DICARBOXYLIC ACID, DIMETHYL ESTER
• DTXSID201242168
• 4,7-Dimethyl 1,3-benzodioxole-4,7-dicarboxylate
• 7168-96-9
• SCHEMBL6852355

• Inchi： 1S/C11H10O6/c1-14-10(12)6-3-4-7(11(13)15-2)9-8(6)16-5-17-9/h3-4H,5H2,1-2H3
• InChI Key： UAPFFLNWJWDOLK-UHFFFAOYSA-N
• SMILES： O1COC2C(C(=O)OC)=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 238.04773803Da
• Monoisotopic Mass: 238.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų